1,2-Bis(2-methylindolizin-3-yl)ethane-1,2-dione

• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 1,2-bis(2-methylindolizin-3-yl)ethane-1,2-dione
• InChI: InChI=1S/C20H16N2O2/c1-13-11-15-7-3-5-9-21(15)17(13)19(23)20(24)18-14(2)12-16-8-4-6-10-22(16)18/h3-12H,1-2H3
• InChI Key: IRTJGPBLMYLCGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=C1)C(=O)C(=O)C3=C(C=C4N3C=CC=C4)C

Description

1,2-Bis(2-methylindolizin-3-yl)ethane-1,2-dione is an organic compound that belongs to the class of diketones. This compound is characterized by the presence of two indolizinyl groups attached to an ethane-1,2-dione backbone. The indolizinyl groups are substituted with methyl groups at the 2-position, which contributes to the compound’s unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Bis(2-methylindolizin-3-yl)ethane-1,2-dione typically involves the following steps:

Friedel-Crafts Acylation: The initial step involves the acylation of 2-methylindolizine with oxalyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3) or titanium tetrachloride (TiCl4). This reaction forms the intermediate this compound.

Purification: The crude product is purified through recrystallization from a suitable solvent, such as diethyl ether, to obtain the pure compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of continuous flow reactors and automated purification systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1,2-Bis(2-methylindolizin-3-yl)ethane-1,2-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the diketone groups to diols.

Substitution: The indolizinyl groups can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic substitution reactions often require catalysts like sulfuric acid (H2SO4) or Lewis acids.

Major Products

Oxidation: Quinones

Reduction: Diols

Substitution: Various substituted indolizinyl derivatives

Scientific Research Applications

1,2-Bis(2-methylindolizin-3-yl)ethane-1,2-dione has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and as a precursor for photoactive compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly for targeting specific molecular pathways.

Industry: The compound is used in the development of organic semiconductors and materials for optoelectronic devices.

Mechanism of Action

The mechanism of action of 1,2-Bis(2-methylindolizin-3-yl)ethane-1,2-dione involves its interaction with specific molecular targets. The diketone groups can form reactive intermediates that interact with nucleophilic sites on biomolecules. This interaction can lead to the modulation of various biochemical pathways, including those involved in cell signaling and metabolism.

Comparison with Similar Compounds

Similar Compounds

1,2-Bis(2,5-dimethylthiophen-3-yl)ethane-1,2-dione: This compound has thiophene groups instead of indolizinyl groups.

1,2-Bis(3,4-dimethoxyphenyl)ethane-1,2-dione: This compound features dimethoxyphenyl groups.

Uniqueness

1,2-Bis(2-methylindolizin-3-yl)ethane-1,2-dione is unique due to the presence of indolizinyl groups, which impart distinct electronic and steric properties